A ferrocene based switchable molecular folding ruler†
Chemical Communications Pub Date: 2017-06-06 DOI: 10.1039/C7CC03358C
Abstract
A 2,2′-bipyridine-appended bis(ferrocene) three tiered molecular folding ruler, can be switched from a folded conformation to an extended conformation by the addition of [Cu(CH3CN)4](PF6) and 6,6′-dimesityl-2,2′-bipyridine. This extension and contraction process could be triggered either chemically or electrochemically and was reversible.
Recommended Literature
- [1] Acenaphthenic hopanoids, a novel series of aromatised
- [2] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
- [3] An effective route to β2-amino acid derivatives via Pd-catalyzed regioselective hydrocarboxylation of 1,2-disubstituted enimides†
- [4] Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†
- [5] Aluminium coordination complexes in copolymerization reactions of carbon dioxide and epoxides
- [6] Aluminium electrodeposition under ambient conditions
- [7] Aggregation dynamics, structure, and mechanical properties of bigels
- [8] AIE-active difluoroboronated acylhydrozone dyes (BOAHY) emitting across the entire visible region and their photo-switching properties†
- [9] An apparatus for determining small amounts of alchohol in sour milk and urine
- [10] An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†
Journal Name:Chemical Communications
research_products
-
CAS no.: 89640-58-4